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Compound of Interest

Compound Name: 2-Methylbenzofuran

Cat. No.: B1664563

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Methylbenzofuran. Given its
classification as a combustible liquid and a potential irritant, adherence to strict safety protocols
IS essential to minimize risk and ensure a safe laboratory environment.

Hazard Summary

2-Methylbenzofuran is a combustible liquid that can form explosive mixtures with air upon
intense heating.[1] It is recognized as a substance that may cause skin irritation, serious eye
irritation, and potential respiratory irritation if inhaled.[1][2][3] Therefore, all handling should be

conducted with appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory to prevent exposure. The following equipment
should be used when handling 2-Methylbenzofuran.[1]
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Protection Type Recommended Equipment  Rationale

Chemical safety goggles ) )
i To protect against potential
Eye and Face and/or a full-face shield.[1][2]
[4]

splashes and eye irritation.[1]

Chemical-resistant gloves

Ski (e.g., Nitrile rubber) and a lab To prevent skin contact, which
in
coat or chemical-resistant may cause irritation.[1][3]
apron.[1][5][6]

A NIOSH-approved respirator o ) )
) o To minimize the inhalation of
) may be necessary if ventilation S
Respiratory o ) potentially irritating vapors.[1]
is inadequate or if aerosol 3]

formation is possible.[1][2]

Operational and Handling Plan

Safe handling requires a combination of engineering controls and specific laboratory practices

to mitigate risks.
Engineering Controls:

» Ventilation: All work with 2-Methylbenzofuran must be performed in a well-ventilated
laboratory, preferably within a certified chemical fume hood.[1][2][5][7]

o Safety Stations: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[1][2][7]

e Equipment: Use explosion-proof electrical, ventilating, and lighting equipment to prevent
ignition.[2][7]

Safe Handling Practices:

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][2] Do not breathe vapors or
mists.[1]
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« Ignition Sources: Keep the substance away from heat, sparks, open flames, and other
ignition sources.[1][2][5] Use heating alternatives like water baths or heating mantles instead
of open flames.[5]

 Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge during transfers.[1]

e Hygiene: Wash hands thoroughly after handling the substance and before breaks.[2][3]
Contaminated clothing should be removed immediately.[1]

Emergency and Spill Procedures
Immediate and appropriate action is necessary in the event of a spill.
e Minor Spills (within a fume hood):

o Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to
contain and soak up the liquid.[5]

o Place the contaminated absorbent material into a designated, sealed hazardous waste
container.[5]

o Decontaminate the area and ensure proper ventilation.[1]
e Major Spills (outside a fume hood):
o Evacuate the immediate area.[5]

o Alert the laboratory supervisor and the institution's Environmental Health and Safety (EHS)
department.[5]

o Ifitis safe to do so, remove all nearby ignition sources.[5]

Disposal Plan

Proper disposal is critical to maintain laboratory safety and regulatory compliance. All waste
must be handled in accordance with local, state, and federal regulations.[1][5]
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Chemical Waste:

e Segregation: Designate a specific, properly labeled waste container for 2-Methylbenzofuran
and any materials contaminated with it.[5] Do not mix with other waste streams.[1]

o Container: Use a chemically compatible container with a secure, screw-top cap.[6]
Whenever possible, leave the chemical in its original container.[1]

e Labeling: Clearly label the waste container as "Hazardous Waste," with the full chemical
name "2-Methylbenzofuran,” and the approximate concentration and date.[5]

o Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory, away from heat and ignition sources.[5][6]

Contaminated PPE:

» Single-use contaminated PPE, such as gloves and absorbent pads, must be disposed of as
hazardous waste.[1][5]

o Contaminated reusable clothing should be decontaminated before reuse.[1]

Quantitative Data

The following table summarizes key physical and chemical properties for 2-Methylbenzofuran.

Property Value

Boiling Point 197 - 198 °C (387 - 388 °F)[3][8]
Density 1.057 g/cm3 at 25 °C (77 °F)[3][8]
Flash Point 67 °C (152.6 °F) - closed cup[8][9]
Molecular Formula CoHsO[10]

Molecular Weight 132.16 g/mol

Experimental Workflow Diagram
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The following diagram illustrates the logical workflow for the safe handling of 2-
Methylbenzofuran, from initial preparation to final disposal.

Workflow for Handling 2-Methylbenzofuran

Preparation
- Assemble all necessary PPE
- Verify fume hood function
- Prepare spill kit

Handling & Experimentation
- Work within fume hood

- Ground equipment
- Avoid ignition sources

Spill Occurs?
{\/

Yes (Minor) Yes (Major)

Minor Spill Procedure
- Absorb with inert material

- Collect in waste container

Major Spill Procedure
- Evacuate area
- Notify EHS

Waste Collection
- Segregate chemical waste
- Place contaminated PPE
in designated container

I
I
I
I
|
I
|
|
|
I
I
I
|
I
\ 4
Decontamination
- Clean work surfaces
- Remove PPE correctly

:

Final Disposal
- Label and seal waste containers
- Store in SAA

- Arrange for EHS pickup
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Caption: Logical workflow for safe handling of 2-Methylbenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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